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Compound of Interest

Compound Name: Arlacel A

Cat. No.: B1262539

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Arlacel A, also known by its chemical name Mannide monooleate, is a non-ionic surfactant
frequently utilized in laboratories for its emulsifying properties. This guide provides a detailed
overview of the safety data for Arlacel A, intended to inform researchers, scientists, and drug
development professionals on its safe handling, storage, and emergency procedures in a
laboratory setting.

Core Safety & Physical Properties

Arlacel A is generally not classified as a hazardous substance. However, adherence to good
industrial hygiene and safety practices is essential when handling this chemical. The following
tables summarize the key physical, chemical, and safety data for Arlacel A.

Physical and Chemical Properties of Arlacel A
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Property Value Reference
Synonyms Mannide monooleate [1]
CAS Number 25339-93-9 [2]
Molecular Formula C24H4205 [2]
Molecular Weight 410.59 g/mol [1]
Physical State Liquid [1]
Appearance Amber

Odor No information available

Specific Gravity 0.970

Flash Point > 149 °C /> 300.2 °F

Viscosity 275-350 mPa.s at 25 °C

Solubility Insoluble in water

Toxicological Data Summary

No acute toxicity information is available for Arlacel A. The toxicological properties have not
been fully investigated. It is not mutagenic in the AMES Test.
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Test Result

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation No data available
Serious Eye Damage/Irritation No data available
Respiratory or Skin Sensitization No information available
Germ Cell Mutagenicity Not mutagenic in AMES Test
Carcinogenicity No information available
Reproductive Toxicity No information available
STOT-Single Exposure No information available
STOT-Repeated Exposure No information available
Aspiration Hazard No information available

Experimental Protocols

While specific experimental data for Arlacel A toxicity is limited, the following are summaries of
standard methodologies for key toxicological endpoints.

Bacterial Reverse Mutation Test (AMES Test) - OECD
Guideline 471

The Ames test is a widely used method for assessing the mutagenic potential of chemicals.
The assay utilizes strains of Salmonella typhimurium and Escherichia coli with pre-existing
mutations that render them unable to synthesize an essential amino acid (e.g., histidine). The
test substance is incubated with the bacterial strains, both with and without a metabolic
activation system (S9 fraction from rat liver). If the substance is a mutagen, it will cause reverse
mutations, allowing the bacteria to grow on a medium lacking the essential amino acid. A
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significant increase in the number of revertant colonies compared to the control indicates a
mutagenic potential.

Acute Eye Irritation/Corrosion - OECD Guideline 405

This test evaluates the potential of a substance to cause eye irritation or corrosion. A single
dose of the test substance is applied to the eye of an experimental animal, with the other eye
serving as a control. The eyes are examined at specific intervals (1, 24, 48, and 72 hours) for
signs of corneal opacity, iritis, and conjunctival redness and swelling. The severity and
reversibility of any lesions are scored to determine the irritation potential. To reduce animal
suffering, the use of topical anesthetics and systemic analgesics is recommended.

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This guideline is used to assess the potential of a substance to cause skin irritation or
corrosion. A single dose of the test substance is applied to a small area of the skin of an
animal, typically a rabbit. The treated skin is observed for signs of erythema (redness) and
edema (swelling) at specified time points after application. The severity of the skin reactions is
scored to determine the level of irritation.

Safe Handling and Emergency Procedures

Proper handling and knowledge of emergency procedures are critical for laboratory safety. The
following diagrams illustrate the recommended workflows for first aid and safe handling of
Arlacel A.
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Exposure Route Immediate Action Medical Attention

Ingestion Clean mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.

Inhalation g Remove to fresh air. L g Get medical attention if symptoms occur.

Skin Contact Wash off immediately with plenty of water for at least 15 minutes. Get medical attention if symptoms occur.

Eye Contact Rinse immediately with plenty of water for at least 15 minutes. Get medical attention.

Click to download full resolution via product page

First Aid Procedures for Arlacel A Exposure.
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Personal Protective Equipment (PPE)

Wear appropriate protective eyeglasses or chemical safety goggles. Wear appropriate protective gloves. Wear appropriate protective clothing to prevent skin exposure.

Handling Procedures

| Ensure adequate ventilation. <&

A

Avoid contact with skin, eyes, or clothing.

Y

Avoid ingestion and inhalation.

Storage (onditions

Keep in a dry, cool, and well-ventilated place.

Keep container tightly closed.

Incompatible Materials: Strong oxidizing agents.

Click to download full resolution via product page

Safe Handling and Storage Workflow for Arlacel A.

Conclusion
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While Arlacel A is not classified as a hazardous material, it is imperative for laboratory
personnel to handle it with care, utilizing appropriate personal protective equipment and
adhering to standard safety protocols. In the event of exposure, the first aid measures outlined
should be followed promptly. By understanding the available safety data and implementing safe
handling practices, researchers can minimize risks and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1262539#arlacel-a-safety-data-sheet-for-laboratory-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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